Cas no 105362-45-6 ((5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine
• CAS No: 105362-45-6
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 134274
• PubChem ID: 2776450
• Update Time: 2024-11-03

(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine
• (5-METHYL-2-PHENYL-2H-1,2,3-TRIAZOL-4-YL)METHYLAMINE
• (5-methyl-2-phenyltriazol-4-yl)methanamine
• 2H-1,2,3-Triazole-4-methanamine,5-methyl-2-phenyl-
• 2H-1,2,3-Triazole-4-methanamine,5-methyl-2-phenyl
• C-(5-Methyl-2-phenyl-2H-[1,2,3]triazol-4-yl)-methylamine
• 2H-1,2,3-Triazole-4-methanamine, 5-methyl-2-phenyl-
• SDCCGMLS-0065991.P001
• CS-0282672
• SCHEMBL3507658
• 105362-45-6
• PS-4284
• W-204558
• DTXSID70380088
• EN300-1726079
• 1-(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine
• AKOS006227829
• FT-0604823
• (5-Methyl-2-phenyl-triazol-4-yl)methanamine

• MDL： MFCD02682049
• Inchi： 1S/C10H12N4/c1-8-10(7-11)13-14(12-8)9-5-3-2-4-6-9/h2-6H,7,11H2,1H3
• InChI Key： NUKMUNLDDAJKOE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)N=C(C)C(CN)=N1

Computed Properties

• Exact Mass: 188.10600
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 372.4°C at 760 mmHg
• Flash Point: 179°C
• Refractive Index: 1.644
• PSA: 56.73000
• LogP: 1.73470

(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)methanamine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles